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Introduction

Lead-208 (2°8Pb) stands as a cornerstone in the study of nuclear physics. As the heaviest
known stable, doubly magic nucleus, with 82 protons and 126 neutrons, it provides a unique
laboratory for testing and refining our understanding of the nuclear shell model.[1][2] This
model, analogous to the atomic shell model for electrons, posits that nucleons (protons and
neutrons) occupy discrete energy levels, or shells, within the nucleus. The exceptional stability
of 298pPp s attributed to the complete filling of both its proton and neutron shells, making it a
crucial benchmark for nuclear structure theories.[2][3]

This technical guide provides a comprehensive overview of preliminary investigations into the
nuclear shell model of 2°8Pb. It summarizes key experimental data, details the methodologies
of pivotal experiments, and illustrates the theoretical framework through signaling pathway and
workflow diagrams. This document is intended for researchers, scientists, and professionals in
drug development who require a thorough understanding of the fundamental properties of this
important isotope.

Quantitative Nuclear Data for Lead-208

The following tables summarize the fundamental nuclear properties and a selection of the low-
lying excited states of the 2°8Pb nucleus. This data is compiled from the Evaluated Nuclear
Structure Data File (ENSDF) and other referenced experimental work.[4][5][6]
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Table 1: Ground State Properties of 2°8Ph

Property Value Units
Atomic Mass 207.9766521 u
Binding Energy 1636430.1 keV
Proton Number (2) 82
Neutron Number (N) 126
Spin and Parity (Jm) 0+
Half-life Stable
Table 2: Selected Low-Lying Excited States of 2°8Pb
Excitation Spin and . Gamma-ray ] ]
Energy (keV) Parity (JTt) Halt-lite Energy (keV) Multipolarity
2614.533 3- 17.9 ps 2614.533 E3
3197.713 5- 3.5ps 583.187 E2
3475.11 4- 0.25 ps 277.39 M1+E2
3708.57 5- 0.14 ps 510.86 M1
3961.1 6- 485.9 E2
4085.69 2+ 0.23 ps 4085.69 E2

Key Experimental Protocols
Parity-Violating Electron Scattering: The PREX

Experiment

The Lead Radius Experiment (PREX) at the Thomas Jefferson National Accelerator Facility

was designed to measure the neutron skin thickness of 2°8Pb.[7][8][9] This is achieved by
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measuring the parity-violating asymmetry in the elastic scattering of polarized electrons from
the 2°8Pb nucleus.[10][11][12]

Methodology:

e Polarized Electron Beam Generation: A longitudinally polarized electron beam is generated
and accelerated to an energy of approximately 1 GeV.

» Target Interaction: The polarized electron beam is directed onto a thin, isotopically pure 2°8Pb
target.

o Scattering and Detection: Elastically scattered electrons are detected by high-resolution
spectrometers. The experiment measures the small difference in the scattering cross-section
for electrons with their spin aligned parallel versus anti-parallel to their momentum.

o Asymmetry Calculation: The parity-violating asymmetry (A_PV) is calculated from the
measured cross-section difference. This asymmetry is directly related to the Fourier
transform of the weak charge density of the nucleus, which is dominated by the neutron
distribution.

o Neutron Radius Determination: By combining the A_PV measurement with the well-known
proton distribution from conventional electron scattering experiments, the neutron radius and
thus the neutron skin thickness can be determined.[13]

Coulomb Excitation Studies with GRETINA

Recent experiments utilizing the Gamma-Ray Energy Tracking In-beam Nuclear Array
(GRETINA) have investigated the collective properties and shape of the 2°8Pb nucleus through
Coulomb excitation.[14]

Methodology:

» lon Beam Acceleration: A beam of ions (e.g., 11°Cd) is accelerated to an energy below the
Coulomb barrier to ensure that the interaction with the target is purely electromagnetic.[14]

» Target Interaction: The ion beam impinges on a stationary 2°8Pb target. The electromagnetic
field of the projectile excites the 2°8Pb nucleus to higher energy states.
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 Gamma-Ray Detection: The excited 2°6Pb nucleus de-excites by emitting gamma rays, which
are detected with high resolution by the GRETINA spectrometer.

+ Particle Detection: The scattered projectiles and target recoils are detected in coincidence
with the gamma rays using particle detectors.

o Data Analysis: The energies and intensities of the emitted gamma rays, along with the
scattering angles of the particles, are used to determine the electromagnetic transition
probabilities between the nuclear states. These probabilities provide information about the
collective structure and deformation of the nucleus.

Visualizing the Nuclear Shell Model and

Experimental Workflows
The Nuclear Shell Model of Lead-208

The following diagram illustrates the fundamental concepts of the nuclear shell model as
applied to the doubly magic nucleus 2°®Pb. It depicts the filling of proton and neutron energy
shells, leading to its exceptional stability.
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Caption: Nuclear shell structure of Lead-208.
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Experimental Workflow for the PREX Experiment

This diagram outlines the major steps involved in the PREX experiment to measure the neutron
skin thickness of 2°8Pb.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Beam Preparation

Polarized Electron
Source

Accelerator
(CEBAF)

Experimental Hall

208Pp Target

Scattering
Chamber

High Resolution

Spectrometers

Data Analysis

Measure Asymmetry
(A_PV)

Extract Neutron

Radius (Rn)

Determine Neutron
Skin (Rn - Rp)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b076376?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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